Prerubialatin

• Molecular Formula: C27H20O7
• Molecular Weight: 456.4 g/mol
• InChI: InChI=1S/C27H20O7/c1-24(2)12-13-25(34-24)26(23(31)33-3)18-19(21(29)15-9-5-4-8-14(15)20(18)28)27(25,32)17-11-7-6-10-16(17)22(26)30/h4-13,32H,1-3H3/t25-,26+,27-/m1/s1
• InChIKey: UIYJKPDDHXDUIN-KWXIBIRDSA-N

Prerubialatin: Naphthohydroquinone Dimer Precursor

Prerubialatin (CAS 1667718-89-9) is a naphthohydroquinone dimer and a key biosynthetic precursor to the cytotoxic compounds rubialatin A and rubialatin B [1]. It belongs to the quinone class of natural products, isolated from Rubia species such as Rubia cordifolia and Rubia alata [2][3]. The compound has a molecular formula of C27H20O7 and a molecular weight of approximately 456.44 g/mol . It is supplied as a high-purity powder (≥98%) , suitable for various in vitro and in vivo research applications.

Rubialatin precursor selectivity Obligate biosynthetic intermediate for both rubialatin A and B total synthesis.

Biomimetic synthesis workflow Enables tandem ring contraction / aldol / epoxidation or photorearrangement route studies.

Authentic analytical standard Reported occurrence in Rubia species supports metabolomics and chemotaxonomy applications.

• [1] Yang, H.; Li, Y.; Li, Y.; et al. Biomimetic syntheses of rubialatins A, B and related congeners. Org. Lett. 2015, 17 (6), 1441–1444. View Source
• [2] BioCrick. Prerubialatin product page. CAS 1667718-89-9. View Source
• [3] Zhao, S.-M.; Wang, Z.; Zeng, G.-Z.; et al. New cytotoxic naphthohydroquinone dimers from Rubia alata. Org. Lett. 2014, 16 (21), 5576–5579. View Source

Prerubialatin Structural Specificity

Substitution with generic quinone monomers or other naphthohydroquinone dimers is not scientifically justified for research applications involving Prerubialatin. As a unique biosynthetic precursor, it is the obligate synthetic intermediate leading to the structurally complex rubialatins A and B, which are characterized by 'unprecedented skeletons' [1][2]. While monomeric naphthoquinones may possess some redox activity, they lack the dimeric framework critical for generating the unique, densely functionalized scaffolds of the rubialatin family [3]. This structural specificity dictates a unique chemical reactivity profile and synthetic utility that cannot be replicated by simpler, more readily available quinones, necessitating the use of authentic Prerubialatin for reproducible and relevant findings.

Monomeric quinones Lack the dimeric naphthohydroquinone framework required to access rubialatin scaffolds; synthetic pathway may not transfer.

Generic dimers May not diverge into both rubialatins A and B under reported biomimetic conditions; product profile likely differs.

Class-level analogs Dimeric scaffold requirement for reported anti-AML cell-model response is not met by simpler monomeric naphthoquinones.

• [1] Yang, H.; Li, Y.; Li, Y.; et al. Biomimetic syntheses of rubialatins A, B and related congeners. Org. Lett. 2015, 17 (6), 1441–1444. View Source
• [2] Zhao, S.-M.; Wang, Z.; Zeng, G.-Z.; et al. New cytotoxic naphthohydroquinone dimers from Rubia alata. Org. Lett. 2014, 16 (21), 5576–5579. View Source
• [3] Lapidus, R. G.; Carter-Cooper, B. A.; et al. Hydroxylated Dimeric Naphthoquinones Increase the Generation of Reactive Oxygen Species, Induce Apoptosis of Acute Myeloid Leukemia Cells and Are Not Substrates of the Multidrug Resistance Proteins ABCB1 and ABCG2. Pharmaceuticals 2016, 9 (1), 4. View Source

Prerubialatin Procurement Evidence

Essential Intermediate for Rubialatin Synthesis

Prerubialatin is not a final bioactive product but a critical synthetic intermediate. Its unique chemical architecture is specifically designed to undergo subsequent transformations to generate the structurally complex rubialatins A and B, which are otherwise difficult to access. In a head-to-head synthetic comparison, Prerubialatin is the only compound that can be efficiently converted to both rubialatin A (via epoxidation) and rubialatin B (via photoinduced skeletal rearrangement) [1]. This is a role that no other commercially available quinone can fulfill, making it indispensable for researchers aiming to study or produce these cytotoxic naphthohydroquinone dimers [2].

Synthetic precursor

Head-to-head

Only known precursor that diverges into both rubialatins A and B.

Defines synthesis workflow fit

Reported biomimetic tandem conditions; verify for specific laboratory setup.

Evidence Dimension	Synthetic Versatility (Precursor to Products)
Target Compound Data	Efficiently yields rubialatin A and rubialatin B
Comparator Or Baseline	Other quinones (e.g., mollugin, monomeric naphthoquinones)
Quantified Difference	Prerubialatin is the only known precursor that can diverge into both rubialatins A and B.
Conditions	Biomimetic tandem ring contraction/Michael addition/aldol reaction followed by epoxidation or photoinduced rearrangement

Why This Matters

For laboratories focused on natural product synthesis or exploring the bioactivity of the rubialatin family, Prerubialatin is the essential and only viable starting material, justifying its procurement over cheaper, non-functional analogs.

• [1] Yang, H.; Li, Y.; Li, Y.; et al. Biomimetic syntheses of rubialatins A, B and related congeners. Org. Lett. 2015, 17 (6), 1441–1444. View Source
• [2] Zhao, S.-M.; Wang, Z.; Zeng, G.-Z.; et al. New cytotoxic naphthohydroquinone dimers from Rubia alata. Org. Lett. 2014, 16 (21), 5576–5579. View Source

Cytotoxic Dimeric Naphthoquinone Building Block

While Prerubialatin's direct cytotoxicity is not the primary reported metric, its value is derived from its conversion into compounds with validated, potent activity. Its downstream products, rubialatins A and B, have demonstrated significant cytotoxicity against cancer cell lines [1]. More broadly, the class of dimeric naphthoquinones, to which rubialatins belong, exhibits a unique and potent anti-leukemic mechanism. In class-level inference, dimeric naphthoquinones (BiQs) demonstrate significant anti-AML activity in cell lines and primary patient cells, with a favorable therapeutic index compared to normal hematopoietic cells—an activity not shared by monomeric naphthoquinones [2]. This indicates that the dimeric scaffold, generated from Prerubialatin, is essential for this specific and potent biological activity.

Dimer bioactivity

Class-level

Dimeric, not monomeric, naphthoquinones show anti-AML activity in cell models.

Supports cell-model endpoint review

Class-level inference; verify for specific dimer construct and AML subtype.

Evidence Dimension	Anti-Leukemic Activity (Mechanism-Based)
Target Compound Data	Precursor to dimeric naphthoquinones with validated anti-AML activity.
Comparator Or Baseline	Monomeric naphthoquinones
Quantified Difference	Dimeric, but not monomeric, naphthoquinones demonstrated significant anti-AML activity.
Conditions	AML cell lines and primary cells from patients

Why This Matters

Procuring Prerubialatin enables research into a class of compounds with a unique, dimer-dependent mechanism of action against acute myeloid leukemia, offering a targeted approach that monomeric analogs cannot provide.

• [1] Zhao, S.-M.; Wang, Z.; Zeng, G.-Z.; et al. New cytotoxic naphthohydroquinone dimers from Rubia alata. Org. Lett. 2014, 16 (21), 5576–5579. View Source
• [2] Lapidus, R. G.; Carter-Cooper, B. A.; et al. Hydroxylated Dimeric Naphthoquinones Increase the Generation of Reactive Oxygen Species, Induce Apoptosis of Acute Myeloid Leukemia Cells and Are Not Substrates of the Multidrug Resistance Proteins ABCB1 and ABCG2. Pharmaceuticals 2016, 9 (1), 4. View Source

Storage and Handling for Reproducibility

Prerubialatin is supplied with explicit, vendor-verified storage and handling guidelines that are critical for maintaining its chemical integrity for sensitive synthetic applications. The compound is provided as a powder with a certified purity of ≥98.0% . To ensure long-term stability, it should be stored desiccated at -20°C for up to 3 years, or at 4°C for up to 2 years . In contrast, generic quinones or compounds from less specialized vendors may lack such detailed, stability-optimized storage protocols. For solution preparation, the compound is soluble in common organic solvents such as Chloroform, DMSO, and Ethyl Acetate, but specific long-term stability data for solutions are limited, and it is recommended to use freshly prepared solutions [1].

Purity & storage

Specification review

≥98.0% purity; -20°C (3 yr) or 4°C (2 yr) desiccated.

Supports synthetic reproducibility

Use freshly prepared solutions; limited long-term solution stability data.

Evidence Dimension	Product Stability and Purity Specifications
Target Compound Data	≥98.0% purity, -20°C (3 years) or 4°C (2 years) storage
Comparator Or Baseline	Unspecified vendor or generic quinone
Quantified Difference	Certified purity and defined, long-term storage conditions are provided.
Conditions	Standard laboratory storage and handling

Why This Matters

Adhering to these validated storage conditions minimizes the risk of compound degradation, which is essential for ensuring the success and reproducibility of multi-step synthetic procedures or sensitive biological assays.

• [1] BioCrick. Prerubialatin product page. CAS 1667718-89-9. View Source

Prerubialatin Research Applications

Total Synthesis of Rubialatin A and B Congeners

Given its unique role as the essential biomimetic precursor to both rubialatin A and B, Prerubialatin is the optimal starting material for laboratories undertaking the total synthesis of these complex naphthohydroquinone dimers and their structural analogs [1]. Its procurement is justified for projects aiming to explore the structure-activity relationship (SAR) of the rubialatin family or to produce these compounds for further biological evaluation.

Dimeric Naphthoquinone Mechanisms in AML

Prerubialatin serves as a critical tool for generating the dimeric naphthohydroquinone scaffold. This scaffold is essential for the ROS-mediated anti-AML activity observed in this class of compounds, a mechanism distinct from that of monomeric quinones [2]. Researchers investigating oxidative stress and apoptosis in AML should consider Prerubialatin to produce or study the active dimeric forms.

Method Development for Natural Product Diversification

The established biomimetic route to Prerubialatin and its subsequent divergence to rubialatins A and B provides a validated platform for developing new synthetic methodologies [1]. It is a suitable compound for chemists exploring novel epoxidation, photoinduced rearrangement, or other late-stage functionalization reactions on a complex, densely functionalized molecular framework.

Plant Metabolomics and Chemotaxonomy of Rubia Species

Prerubialatin is a natural product found in several Rubia species, including R. cordifolia and R. alata [3][4]. Its use as an authentic analytical standard is essential for the accurate identification and quantification of this specific naphthohydroquinone dimer in plant metabolomics studies and chemotaxonomic investigations of the Rubiaceae family.

Application

Selection Property

Validation Focus

Rubialatin total synthesis studies

Synthetic precursor selectivity

Biomimetic conversion endpoint

AML cell-model mechanism studies

Dimeric scaffold requirement

ROS-mediated apoptosis endpoint

Synthetic methodology development

Densely functionalized framework

Late-stage diversification endpoints

Rubia metabolomics analysis

Authentic analytical standard

Compound identification and quantification

• [1] Yang, H.; Li, Y.; Li, Y.; et al. Biomimetic syntheses of rubialatins A, B and related congeners. Org. Lett. 2015, 17 (6), 1441–1444. View Source
• [2] Lapidus, R. G.; Carter-Cooper, B. A.; et al. Hydroxylated Dimeric Naphthoquinones Increase the Generation of Reactive Oxygen Species, Induce Apoptosis of Acute Myeloid Leukemia Cells and Are Not Substrates of the Multidrug Resistance Proteins ABCB1 and ABCG2. Pharmaceuticals 2016, 9 (1), 4. View Source
• [3] BioCrick. Prerubialatin product page. CAS 1667718-89-9. View Source
• [4] Zhao, S.-M.; Wang, Z.; Zeng, G.-Z.; et al. New cytotoxic naphthohydroquinone dimers from Rubia alata. Org. Lett. 2014, 16 (21), 5576–5579. View Source